Cas no 1955505-95-9 (2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride)

2-[(5-Methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride is a heterocyclic compound featuring a fused pyrazole and furan ring system. Its structural complexity offers potential utility in pharmaceutical and agrochemical research, particularly as a versatile intermediate in synthetic chemistry. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The presence of the imine and methylfuran moieties suggests reactivity suitable for further functionalization, making it valuable for derivatization studies. This compound may exhibit biological activity due to its structural resemblance to known pharmacophores, though specific applications require further investigation. Its well-defined synthesis and purity ensure reproducibility in research settings.
2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride structure
1955505-95-9 structure
Product Name:2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride
CAS No:1955505-95-9
MF:C9H12ClN3O
MW:213.664080619812
CID:4631227
Update Time:2025-06-10

2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-imine, 1,2-dihydro-2-[(5-methyl-2-furanyl)methyl]-, hydrochloride (1:1)
    • 2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride
    • Inchi: 1S/C9H11N3O.ClH/c1-7-2-3-8(13-7)6-12-9(10)4-5-11-12;/h2-5,10-11H,6H2,1H3;1H
    • InChI Key: IUXLTWZOHOTIHA-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(C)O1)N1NC=CC1=N.Cl

2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride Pricemore >>

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2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride Related Literature

Additional information on 2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride

Comprehensive Overview of 2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride (CAS No. 1955505-95-9)

In the rapidly evolving field of pharmaceutical and chemical research, 2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride (CAS No. 1955505-95-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyrazoline derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery and material science.

The chemical structure of 2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride features a furan ring substituted with a methyl group, linked to a pyrazoline core. This combination of heterocycles is known to exhibit diverse pharmacological activities, making it a promising candidate for further investigation. Recent studies have highlighted its potential in modulating specific biological pathways, though detailed mechanistic insights remain an active area of research.

One of the key reasons for the growing interest in this compound is its relevance to targeted drug design. With the rise of precision medicine and AI-driven drug discovery, molecules like 2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride are being explored for their ability to interact with specific protein targets. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to predict its binding affinity and optimize its properties for therapeutic use.

From a synthetic chemistry perspective, the preparation of 2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. The hydrochloride salt form enhances its solubility and stability, which are critical factors for formulation development. Researchers often discuss the challenges and innovations in scaling up its synthesis while maintaining high purity and yield.

In the context of green chemistry and sustainable synthesis, this compound has also been a topic of discussion. The pharmaceutical industry is under pressure to adopt environmentally friendly practices, and optimizing the synthesis of pyrazoline derivatives like this one is part of that effort. Catalytic methods and solvent-free reactions are among the strategies being explored to reduce waste and energy consumption.

Another area of interest is the compound's potential role in neurological research. Preliminary studies suggest that structurally similar molecules exhibit activity in the central nervous system, sparking curiosity about its possible applications in neurodegenerative diseases or cognitive disorders. However, rigorous preclinical and clinical studies are needed to validate these hypotheses.

For researchers searching for CAS No. 1955505-95-9 or its related synonyms, it is important to note that this compound is often cataloged under its IUPAC name or commercial codes in chemical databases. Accurate identification is crucial for reproducibility in experiments and compliance with regulatory standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically used to characterize its purity and confirm its structure.

In summary, 2-[(5-methylfuran-2-yl)methyl]-2,3-dihydro-1H-pyrazol-3-imine hydrochloride represents a fascinating subject of study at the intersection of chemistry, pharmacology, and materials science. Its versatile structure and potential applications align with current trends in drug discovery, sustainable chemistry, and biomedical research. As scientific advancements continue, this compound may play a pivotal role in addressing unmet medical needs and technological challenges.

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